1-Boc-4-chloro-5-formyl-3,6-dihydro-2H-pyridine
Cat. No. B1279798
M. Wt: 245.7 g/mol
InChI Key: KHJZRPYVBQGUNI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09315488B2
Procedure details
To N,N-dimethylformamide (3.87 mL) at 0° C., phosphorus oxychloride (3.73 mL) was added dropwise, maintaining the temperature below 5° C. The resulting mixture was diluted with dichloromethane (15 mL) and stirred at room temperature for 1.5 hours. The reaction was then cooled in an ice bath. tert-Butyl 4-oxopiperidine-1-carboxylate (4.98 g) was added as a solution in dichloromethane (20 mL) and the reaction was stirred at room temperature for 1 hour. The reaction mixture was poured over ice and solid sodium acetate, stirred for 15 minutes, and extracted with dichloromethane. The extracts were washed thoroughly with water and with brine, dried over MgSO4, filtered, and concentrated to obtain the title compound.
Name
Identifiers
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REACTION_CXSMILES
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CN(C)[CH:3]=[O:4].P(Cl)(Cl)([Cl:8])=O.O=[C:12]1[CH2:17][CH2:16][N:15]([C:18]([O:20][C:21]([CH3:24])([CH3:23])[CH3:22])=[O:19])[CH2:14][CH2:13]1.C([O-])(=O)C.[Na+]>ClCCl>[Cl:8][C:12]1[CH2:17][CH2:16][N:15]([C:18]([O:20][C:21]([CH3:24])([CH3:23])[CH3:22])=[O:19])[CH2:14][C:13]=1[CH:3]=[O:4] |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
|
3.87 mL
|
|
Type
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reactant
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|
Smiles
|
CN(C=O)C
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|
Name
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|
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Quantity
|
3.73 mL
|
|
Type
|
reactant
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Smiles
|
P(=O)(Cl)(Cl)Cl
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Step Two
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Name
|
|
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Quantity
|
4.98 g
|
|
Type
|
reactant
|
|
Smiles
|
O=C1CCN(CC1)C(=O)OC(C)(C)C
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|
Name
|
|
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Quantity
|
20 mL
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|
Type
|
solvent
|
|
Smiles
|
ClCCl
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Step Three
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)[O-].[Na+]
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Step Four
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Name
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|
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Quantity
|
15 mL
|
|
Type
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solvent
|
|
Smiles
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ClCCl
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
|
CUSTOM
|
|
Details
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stirred at room temperature for 1.5 hours
|
|
Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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maintaining the temperature below 5° C
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The reaction was then cooled in an ice bath
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STIRRING
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Type
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STIRRING
|
|
Details
|
the reaction was stirred at room temperature for 1 hour
|
|
Duration
|
1 h
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STIRRING
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Type
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STIRRING
|
|
Details
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stirred for 15 minutes
|
|
Duration
|
15 min
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
extracted with dichloromethane
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WASH
|
Type
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WASH
|
|
Details
|
The extracts were washed thoroughly with water and with brine
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
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|
Details
|
dried over MgSO4
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
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Outcomes
Product
Details
Reaction Time |
1.5 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=C(CN(CC1)C(=O)OC(C)(C)C)C=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
